![molecular formula C24H17ClN4O B4738893 2-chloro-N-[6-methyl-2-(1-naphthyl)-2H-1,2,3-benzotriazol-5-yl]benzamide](/img/structure/B4738893.png)
2-chloro-N-[6-methyl-2-(1-naphthyl)-2H-1,2,3-benzotriazol-5-yl]benzamide
Overview
Description
2-chloro-N-[6-methyl-2-(1-naphthyl)-2H-1,2,3-benzotriazol-5-yl]benzamide is a chemical compound that has gained significant attention in the scientific community for its potential applications in various fields. This compound belongs to the class of benzotriazole derivatives and has been found to exhibit promising properties that make it a potential candidate for various research applications.
Mechanism of Action
The mechanism of action of 2-chloro-N-[6-methyl-2-(1-naphthyl)-2H-1,2,3-benzotriazol-5-yl]benzamide involves the absorption of UV radiation and the scavenging of free radicals. This compound can absorb UV radiation and prevent the degradation of the material. It can also scavenge free radicals and prevent oxidative stress.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-chloro-N-[6-methyl-2-(1-naphthyl)-2H-1,2,3-benzotriazol-5-yl]benzamide have not been extensively studied. However, studies have shown that this compound can exhibit antioxidant properties and can scavenge free radicals. It can also prevent the degradation of the material due to UV radiation and corrosion.
Advantages and Limitations for Lab Experiments
The advantages of using 2-chloro-N-[6-methyl-2-(1-naphthyl)-2H-1,2,3-benzotriazol-5-yl]benzamide in lab experiments are:
1. It is a stable and easy to handle compound.
2. It exhibits promising properties that make it a potential candidate for various research applications.
3. It is readily available and can be synthesized in large quantities.
The limitations of using this compound in lab experiments are:
1. The biochemical and physiological effects of this compound have not been extensively studied.
2. The mechanism of action of this compound is not fully understood.
3. The compound may exhibit toxicity or other adverse effects that need to be studied.
Future Directions
There are several future directions for the research on 2-chloro-N-[6-methyl-2-(1-naphthyl)-2H-1,2,3-benzotriazol-5-yl]benzamide. Some of the future directions are:
1. Study the biochemical and physiological effects of this compound in detail.
2. Investigate the mechanism of action of this compound in detail.
3. Study the toxicological effects of this compound.
4. Explore the potential applications of this compound in various fields such as medicine, agriculture, and so on.
5. Synthesize new derivatives of this compound and study their properties.
Conclusion:
In conclusion, 2-chloro-N-[6-methyl-2-(1-naphthyl)-2H-1,2,3-benzotriazol-5-yl]benzamide is a promising compound that exhibits properties such as photostabilization, antioxidant, and corrosion inhibition. The compound has potential applications in various fields such as medicine, agriculture, and so on. However, the biochemical and physiological effects of this compound need to be studied in detail, and the mechanism of action needs to be fully understood. Further research is needed to explore the potential applications of this compound and to synthesize new derivatives with improved properties.
Scientific Research Applications
2-chloro-N-[6-methyl-2-(1-naphthyl)-2H-1,2,3-benzotriazol-5-yl]benzamide has been found to exhibit promising properties that make it a potential candidate for various research applications. Some of the scientific research applications of this compound are:
1. Photostabilizer: 2-chloro-N-[6-methyl-2-(1-naphthyl)-2H-1,2,3-benzotriazol-5-yl]benzamide has been found to be an effective photostabilizer for various polymers and plastics. It can absorb UV radiation and prevent the degradation of the material.
2. Antioxidant: This compound has been found to exhibit antioxidant properties and can scavenge free radicals. It can be used in various applications where oxidative stress is a concern.
3. Corrosion inhibitor: 2-chloro-N-[6-methyl-2-(1-naphthyl)-2H-1,2,3-benzotriazol-5-yl]benzamide has been found to be an effective corrosion inhibitor for various metals and alloys. It can prevent the degradation of the material due to corrosion.
properties
IUPAC Name |
2-chloro-N-(6-methyl-2-naphthalen-1-ylbenzotriazol-5-yl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H17ClN4O/c1-15-13-21-22(14-20(15)26-24(30)18-10-4-5-11-19(18)25)28-29(27-21)23-12-6-8-16-7-2-3-9-17(16)23/h2-14H,1H3,(H,26,30) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JRKXJNRJTVGOHG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=NN(N=C2C=C1NC(=O)C3=CC=CC=C3Cl)C4=CC=CC5=CC=CC=C54 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H17ClN4O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-chloro-N-[6-methyl-2-(naphthalen-1-yl)-2H-benzotriazol-5-yl]benzamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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